Cas no 41387-98-8 (5-methyl-1,3-oxazolidine-2-thione)

5-methyl-1,3-oxazolidine-2-thione structure
41387-98-8 structure
Product Name:5-methyl-1,3-oxazolidine-2-thione
CAS No:41387-98-8
MF:C4H7NOS
MW:117.169479608536
CID:926939
PubChem ID:3258601
Update Time:2025-04-19

5-methyl-1,3-oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1,3-oxazolidine-2-thione
    • 5-Methyl-oxazolidin-2-thion; 5-Methyloxazolidin-2-thion; NSC15249; 5-methyl-oxazolidine-2-thione; NSC169460; 5-methyl-2-oxazolidinethione; NSC68393; AKOS006350504; AC1MMBZ8; 5-methyloxazolidine-2-thione;
    • SCHEMBL4272729
    • NSC15249
    • NSC-15249
    • AKOS006350504
    • NSC 169460
    • 2-mercapto-5-methyl-2-oxazoline
    • DTXSID00390736
    • NSC169460
    • NSC 68393
    • SCHEMBL11197627
    • NSC 15249
    • NSC-68393
    • 41387-98-8
    • NSC68393
    • NSC-169460
    • Inchi: 1S/C4H7NOS/c1-3-2-5-4(7)6-3/h3H,2H2,1H3,(H,5,7)
    • InChI Key: MFXKJBZEEFHOQH-UHFFFAOYSA-N
    • SMILES: S=C1NCC(C)O1

Computed Properties

  • Exact Mass: 117.02491
  • Monoisotopic Mass: 117.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 21.26
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